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Compound of Interest

Compound Name: 1-Iodo-2-methoxyethane

Cat. No.: B1294300 Get Quote

This guide provides essential information for the safe handling and disposal of 1-iodo-2-
methoxyethane (CAS No. 4296-15-5). Please consult your institution's specific safety

protocols and your Safety Data Sheet (SDS) before beginning any work.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of 1-iodo-2-methoxyethane?

A1: 1-Iodo-2-methoxyethane is a hazardous chemical with multiple risks. It is classified as a

flammable liquid and vapor (H226).[1] It is also toxic if swallowed (H301), causes skin irritation

(H315), and leads to serious eye irritation (H319).[2][3] Inhalation may cause respiratory

irritation (H335).[3] As a halogenated compound, it requires special disposal procedures.

Q2: What are the proper storage conditions for 1-iodo-2-methoxyethane?

A2: Due to its reactivity and sensitivity, 1-iodo-2-methoxyethane should be stored in a tightly

closed container under an inert atmosphere.[4] The recommended storage temperature is in a

freezer, under -20°C, and in a dark place to prevent degradation.[4] It must be kept away from

heat, sparks, open flames, and other ignition sources.

Q3: What personal protective equipment (PPE) is required when handling this chemical?

A3: When handling 1-iodo-2-methoxyethane, appropriate PPE is mandatory. This includes:

Eye Protection: Chemical splash goggles and a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).

Body Protection: A flame-resistant lab coat.

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

avoid inhaling vapors.[5]

Q4: How must I collect and label waste containing 1-iodo-2-methoxyethane?

A4: All waste containing 1-iodo-2-methoxyethane must be treated as hazardous waste.

Segregation: Collect this waste in a dedicated container labeled "Halogenated Organic

Waste." Never mix halogenated and non-halogenated waste streams, as this significantly

increases disposal costs and complexity.

Container: Use a chemically compatible, leak-proof container with a secure screw-top cap.

The container must be in good condition.

Labeling: Clearly label the container with the words "Hazardous Waste" and list all chemical

constituents, including "1-Iodo-2-methoxyethane." Do not use abbreviations or chemical

formulas. The label should be applied before the first drop of waste is added.

Q5: Can I dispose of 1-iodo-2-methoxyethane down the sink?

A5: No. It is illegal and unsafe to dispose of 1-iodo-2-methoxyethane or any halogenated

solvent down the drain. This can damage plumbing, harm aquatic life, and disrupt wastewater

treatment processes. Similarly, disposal by evaporation is not a permissible method.

Troubleshooting Guide
Problem: I've spilled a small amount of 1-iodo-2-methoxyethane in the fume hood.

Solution:

Ensure you are wearing the appropriate PPE.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).
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Carefully collect the absorbent material using non-sparking tools.

Place the contaminated material into a sealed, properly labeled hazardous waste container.

Wipe the spill area with a suitable solvent (e.g., acetone), collecting the cleaning materials as

halogenated waste.

Wash the area with soap and water.

Problem: A large spill has occurred outside the fume hood.

Solution:

Evacuate the immediate area immediately.

Alert colleagues and your supervisor.

If there is a fire or significant vapor cloud, activate the nearest fire alarm.

Contact your institution's emergency response team or local emergency services (e.g., 911).

Prevent entry to the contaminated area.

Problem: The halogenated waste container is bulging or warm to the touch.

Solution: This may indicate a chemical reaction is occurring inside the container, possibly due

to contamination with an incompatible chemical, generating gas and pressure.

Do not open the container.

If it is safe to do so, place the container in secondary containment and move it to an isolated,

well-ventilated area like a fume hood.

Alert your Environmental Health & Safety (EHS) office immediately for guidance and

emergency pickup.

Review the contents of your waste container to identify any potential incompatibilities that

may have caused the reaction.
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Quantitative Data Summary
The following table summarizes key quantitative data for 1-iodo-2-methoxyethane.

Occupational exposure limits (PEL, TLV) have not been specifically established for this

compound; therefore, it should be handled with high caution in a chemical fume hood to

minimize any potential exposure.

Property Value Reference

CAS Number 4296-15-5 [1]

Molecular Formula C₃H₇IO [2][6]

Molecular Weight 185.99 g/mol [2]

Appearance
Colorless to light yellow clear

liquid
[1][7]

Boiling Point 138 °C

Flash Point 35 °C

Specific Gravity 1.83 (at 20°C)

GHS Hazard Codes
H226, H301, H315, H319,

H335
[2][3]

Experimental Protocols
Protocol: Lab-Scale Neutralization of 1-Iodo-2-
methoxyethane Waste
This protocol describes the chemical neutralization of small quantities (typically < 5 g) of

residual 1-iodo-2-methoxyethane waste via alkaline hydrolysis (an Sₙ2 reaction) to convert it

into less reactive compounds before collection as hazardous waste. This procedure must be

performed in a certified chemical fume hood.

Materials:

1-Iodo-2-methoxyethane waste
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Ethanol or Isopropanol

Sodium hydroxide (NaOH), 2M solution

Universal indicator or pH meter

Stir plate and magnetic stir bar

Reaction flask (sized appropriately to be no more than half full)

Ice bath

Labeled halogenated waste container

Methodology:

Preparation: Place the reaction flask in an ice bath on a magnetic stir plate inside a chemical

fume hood. Ensure all necessary PPE is worn.

Dilution: Add the 1-iodo-2-methoxyethane waste to the flask. Dilute it with an equal volume

of ethanol or isopropanol to help solubilize the reactants and control the reaction rate. Add a

magnetic stir bar and begin stirring.

Neutralization: Slowly add the 2M sodium hydroxide solution to the flask dropwise using a

dropping funnel or pipette. An exothermic reaction may occur. Monitor the temperature and

control the addition rate to keep the reaction from becoming too vigorous.[8]

Monitoring: Periodically check the pH of the reaction mixture. Continue adding NaOH

solution until the pH remains stable in the alkaline range (pH > 10) for at least 30 minutes

after the final addition, indicating the reaction is complete.[8] The hydrolysis reaction

converts the iodoalkane to an alcohol (2-methoxyethanol) and sodium iodide.

Waste Collection: Once the reaction is complete and has cooled to room temperature,

transfer the resulting mixture to your designated "Halogenated Organic Waste" container for

disposal by your institution's EHS department.

Decontamination: Rinse all glassware that contacted 1-iodo-2-methoxyethane with a small

amount of solvent (e.g., acetone). Collect this first rinse as halogenated hazardous waste.
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Subsequent rinses with soap and water can typically be discarded down the drain, but

confirm this with your institutional guidelines.
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Caption: Workflow for the safe handling and disposal of 1-iodo-2-methoxyethane waste.
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Caption: Troubleshooting guide for common issues with 1-iodo-2-methoxyethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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